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Compound of Interest

Compound Name: NCT 501 hydrochloride

Cat. No.: B1573836

Get Quote

Executive Directive
NCT-501 Hydrochloride is a potent, selective inhibitor of Aldehyde Dehydrogenase 1A1

(ALDH1A1).[1][2][3][4] Due to its biological activity (IC50 ~40 nM) and the presence of a

fluorinated moiety, it must be managed as Hazardous Chemical Waste.

CRITICAL PROHIBITION: Under no circumstances shall NCT-501 HCl (solid or solution) be

discharged into municipal sewer systems, sinks, or general trash. All disposal must follow a

"Cradle-to-Grave" tracking approach consistent with RCRA (Resource Conservation and

Recovery Act) standards for non-listed pharmaceutical waste.[5]

Chemical Profile & Hazard Identification
Effective disposal begins with understanding the physicochemical properties that dictate waste

stream segregation.
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Property Specification Operational Implication

Compound Name NCT-501 Hydrochloride Primary Identifier

CAS Number 2080306-22-3 (HCl salt) Use for waste manifesting

Molecular Formula C₂₁H₃₃ClN₆O₃ (HCl salt) Contains Chlorine & Fluorine

Solubility
DMSO (~100 mM), Water

(~100 mM)

Soluble in aqueous & organic

streams

Hazard Class Acute Tox. 4 (Oral); Irritant
Handle as High Potency

Compound (HPC)

Halogen Content YES (Fluorine on benzyl ring)

MUST go to Halogenated

Waste stream if in organic

solvent

Expert Insight: The presence of the Fluorine atom in the 4-fluorobenzyl group is a critical detail

often overlooked. When NCT-501 is dissolved in organic solvents (like DMSO), it must be

segregated into Halogenated Organic Waste containers. Incinerating fluorinated compounds in

non-specialized kilns can release hydrofluoric acid (HF), damaging facility scrubbers.

Waste Stream Segregation Protocol
This protocol utilizes a "Source-Separation" strategy to minimize cross-contamination and

disposal costs.

A. Solid Waste (Pure Compound & Debris)
Scope: Expired powder, empty vials with residual dust, and heavily contaminated weighing

boats.

Protocol:
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Do not attempt to dissolve solid waste for liquid disposal.

Place the original vial/container inside a clear polyethylene bag (primary containment).

Seal and place into the Solid Hazardous Waste Drum (typically black or yellow barrel).

Labeling: Must read "Solid Waste: Toxic, Organic Debris (NCT-501 HCl)."

B. Liquid Waste (Stock Solutions - High Conc.)
Scope: Mother liquors, expired DMSO stock solutions (>1 µM).

Protocol:

Transfer liquid into the Halogenated Organic Solvent carboy.

Why Halogenated? Even though DMSO is non-halogenated, the dissolved NCT-501

contains Fluorine. Mixing this with non-halogenated solvents (like Acetone/Methanol)

renders the entire container "Halogenated" by regulatory standards.

Container Material: High-Density Polyethylene (HDPE) or Glass. Avoid standard LDPE for

long-term DMSO storage as it can leach.

C. Aqueous Waste (Experimental Media - Low Conc.)
Scope: Cell culture media or buffers containing trace NCT-501 (<10 µM).

Protocol:

Do not bleach. Bleach is for biological decontamination, not chemical neutralization.

Bleach can react with the amine groups in NCT-501 to form chloramines (toxic vapors).

Collect in Aqueous Hazardous Waste carboys.

If the media contains viable human cells and NCT-501, it is Mixed Waste. Chemically

deactivate the cells (e.g., with 4% PFA) if permitted by EHS, or dispose of as "Chemical

Waste with Potential Biohazard" for incineration.
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Disposal Decision Logic (Visualization)
The following diagram illustrates the decision matrix for segregating NCT-501 waste streams.

NCT-501 HCl Waste Generated

Physical State?

Solid / Powder / Debris

Powder/Vials

Liquid Solution

Solution

Solid Hazardous Waste
(Incineration) Solvent Type?

Organic (DMSO/Ethanol) Aqueous (Media/Buffer)

Contains Halogens?
(NCT-501 has Fluorine)

Aqueous Chemical Waste
(Water Treatment/Incineration)

Halogenated Organic Waste
(High Temp Incineration)

YES (Due to Fluorine)
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Figure 1: Decision tree for segregating NCT-501 waste based on physical state and solvent

composition.

Emergency Spill Response Protocol
In the event of a spill, immediate containment prevents environmental contamination and

personnel exposure.

PPE Required: Nitrile gloves (double-gloved), lab coat, safety goggles, and N95 respirator (if

powder is aerosolized).

Step-by-Step Response:
Isolate: Evacuate the immediate 3-meter radius. Mark the area.

Powder Spill:

Do not dry sweep (creates dust).

Cover spill with wet paper towels (dampened with water) to prevent aerosolization.

Scoop damp material into a hazardous waste bag.

Clean surface with 70% Ethanol.

Liquid Spill (DMSO Stock):

DMSO penetrates skin rapidly, carrying the NCT-501 with it. Do not touch directly.

Cover with an absorbent pad or vermiculite.

Place soaked absorbents into Solid Hazardous Waste.

Wash the surface with soap and water (3x) to remove oily DMSO residue.
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Powder Spill
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2. Wet Method
(Cover with damp towel)

2. Absorb
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3. Collect
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4. Decontaminate
(Soap/Water Wash)

5. Report to EHS
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Figure 2: Operational workflow for managing NCT-501 spills to ensure containment and safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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